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Compound of Interest

Compound Name: Liberine

Cat. No.: B571247 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential, immediate safety and logistical information for the proper

disposal of methanol in a laboratory setting. Adherence to these procedures is critical for

ensuring personnel safety and environmental compliance.

Immediate Safety and Hazard Information
Methanol (CH₃OH) is a colorless, volatile, and flammable liquid.[1][2][3] It is toxic if swallowed,

inhaled, or absorbed through the skin.[4][5] Ingestion can lead to blindness or be fatal.[2][5]

Vapors can form explosive mixtures with air and may travel to an ignition source and flash

back.[1][3][6]

Key Hazards:

Highly Flammable: Keep away from heat, sparks, open flames, and hot surfaces.[7] Use

non-sparking tools and explosion-proof equipment.[6][8]

Toxic: Can cause damage to the central nervous system, optic nerve, liver, and kidneys.[5][6]

Irritant: Causes skin, eye, and respiratory tract irritation.[5]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling methanol:
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PPE Category Specification

Eye Protection Chemical splash goggles.

Hand Protection Nitrile or butyl rubber gloves.

Body Protection Flame-retardant lab coat.

Respiratory Protection
Use in a well-ventilated area or with a chemical

fume hood.[4]

First Aid Measures
Immediate medical attention is crucial in case of exposure.

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. Call a poison

center or doctor if you feel unwell.[4]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower for at least 15

minutes.[4][9]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[4] Seek immediate medical

attention.[9]

Ingestion
Do NOT induce vomiting. Rinse mouth.

Immediately call a poison center or doctor.[4]

Methanol Disposal Plan: Step-by-Step Protocol
Proper disposal of methanol waste is essential to prevent environmental contamination and

ensure regulatory compliance. Never pour methanol down the drain or into the soil.[9][10]

Experimental Protocol: Methanol Waste Disposal

Waste Identification and Segregation:
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Identify the waste stream as "Hazardous Chemical Waste."

Specifically, it is a "Flammable Liquid" and "Toxic" waste.[4]

Do not mix methanol waste with other waste streams, such as halogenated solvents or

strong acids/bases.[4][11]

Container Selection:

Use a designated, chemically-resistant waste container (e.g., high-density polyethylene or

glass).[4]

The container must have a secure, leak-proof screw cap.[4]

Ensure the container is clean and dry before adding waste.

Labeling:

Clearly label the waste container with the words "Hazardous Waste."[4][11]

Identify the contents: "Methanol."[4]

List the approximate concentration or percentage of methanol if it is in a solution.

Include the date when waste was first added to the container.[4]

Accumulation and Storage:

Keep the waste container closed at all times, except when adding waste.[4][12]

Store the container in a designated satellite accumulation area that is well-ventilated and

away from ignition sources.[4][11]

Ensure secondary containment is in place to capture any potential leaks or spills.[12]

Request for Disposal:

Once the container is approaching full (do not overfill; leave at least 10% headspace), or if

waste has been accumulated for the maximum allowed time per your institution's
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guidelines, contact your institution's Environmental Health and Safety (EHS) department to

arrange for pickup.[4]

For larger quantities, a professional hazardous waste disposal service must be used.[10]

[11]

Spill Response
In the event of a methanol spill, immediate and appropriate action is necessary to mitigate

hazards.

Small Spills (<1 Liter):

If you have the proper training and PPE, you may clean up the spill.[12]

Evacuate the immediate area and avoid breathing vapors.[12]

Remove all ignition sources.[6][9]

Confine the spill using an absorbent material or spill kit.[12]

Double bag the spill waste in clear plastic bags, label it as "Methanol Spill Debris," and

arrange for hazardous waste pickup.[12]

Large Spills (>1 Liter):

Immediately evacuate the area.[12]

Call emergency services (e.g., 911) and your institution's EHS department for assistance.

[12]

Isolate the spill area and prevent entry.[9]

Chemical Properties of Methanol
Understanding the chemical properties of methanol is crucial for safe handling and disposal.
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Property Value

Molecular Formula CH₃OH[2][13]

Molecular Weight 32.04 g/mol [2]

Boiling Point 64.7 °C (148.5 °F)[2][6]

Melting Point -97.6 °C (-144.4 °F)[2][6]

Flash Point 9.7 °C (49.5 °F)[6]

Density 0.792 g/cm³[2]

Solubility in Water Completely miscible[1]

Diagrams
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Methanol Disposal Workflow
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Caption: A workflow diagram illustrating the step-by-step process for proper methanol waste

disposal in a laboratory setting.

Methanol Spill Response Logic

Methanol Spill Occurs
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Small Spill Procedure:
- Evacuate immediate area
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No
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Yes
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Caption: A logical diagram outlining the decision-making process and immediate actions

required for both small and large methanol spills.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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